Cas no 1261727-59-6 (2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl)

• Product Name: 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl
• CAS No: 1261727-59-6
• MF: C₁₃H₆F₅I
• MW: 384.083233356476
• CID: 4992176
• Update Time: 2025-06-12

2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H6F5I/c14-10-6-2-3-7(11(10)15)8-4-1-5-9(12(8)19)13(16,17)18/h1-6H
• InChI Key： SJCMQZFTAFWNGA-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=CC=C1C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl

Introduction to 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl (CAS No: 1261727-59-6)

2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl, identified by its Chemical Abstracts Service Number (CAS No) 1261727-59-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science. This biphenyl derivative features a unique structural configuration, incorporating both fluorine and iodine substituents, which imparts distinct chemical properties and functionalities. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it a valuable candidate for drug development. Additionally, the iodine moiety serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules.

The compound's structure consists of two benzene rings connected at the 1 and 1' positions, with fluoro groups at the 2 and 3 positions on one ring and an iodine atom at the 2' position on the other. The trifluoromethyl group at the 3' position further contributes to its reactivity and potential applications. This specific arrangement of substituents makes 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl a promising intermediate in the synthesis of various pharmacologically active agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their favorable pharmacokinetic properties. Fluorine atoms can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles, often leading to improved bioavailability and reduced toxicity. The introduction of fluorine into pharmaceuticals has been a cornerstone in the development of modern medicines, with numerous FDA-approved drugs featuring fluorinated moieties. 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl exemplifies this trend, offering a versatile scaffold for medicinal chemists to explore.

The iodine atom in this compound provides an excellent site for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in organic synthesis. These reactions allow for the introduction of diverse functional groups onto the biphenyl core, enabling the creation of structurally diverse libraries of compounds. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The trifluoromethyl group also enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, further expanding its synthetic utility.

Recent studies have highlighted the potential of 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl in the development of anticancer agents. The biphenyl core is a common motif in many kinase inhibitors, which are critical in targeted cancer therapies. By incorporating fluorine atoms and other halogenated groups, researchers can modulate binding affinity and selectivity against specific kinases. For instance, fluorinated biphenyl derivatives have shown promise in inhibiting tyrosine kinases involved in tumor growth and progression. The iodine atom allows for further derivatization, enabling the optimization of these compounds for better pharmacological activity.

The compound's unique properties also make it relevant in materials science. Fluorinated aromatic compounds often exhibit enhanced thermal stability and chemical resistance, making them suitable for applications in advanced polymers and coatings. Additionally, their ability to absorb UV radiation suggests potential uses in photovoltaic devices and optoelectronic materials. The growing demand for sustainable and high-performance materials has spurred research into novel fluorinated aromatic systems like 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl.

In conclusion, 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl (CAS No: 1261727-59-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its structural features—fluoro substituents, an iodine atom, and a trifluoromethyl group—endow it with unique chemical properties that make it valuable for drug discovery and material innovation. As research continues to uncover new applications for fluorinated aromatic compounds, 2,3-Difluoro-2'-iodo-3'-(trifluoromethyl)biphenyl is poised to play a crucial role in advancing both medicinal chemistry and materials science.